Cas no 1806798-39-9 (2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol)

• Product Name: 2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol
• CAS No: 1806798-39-9
• MF: C₈H₁₁F₂N₃O
• MW: 203.189248323441
• CID: 4856157
• Update Time: 2025-07-25

2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H11F2N3O/c9-7(10)6-1-4(3-14)5(2-11)8(12)13-6/h1,7,14H,2-3,11H2,(H2,12,13)
• InChI Key： QJJJMXOVNOMPFB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CO)=C(C(N)=N1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: -0.3
• Topological Polar Surface Area: 85.2

Additional information on 2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol

Introduction to 2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1806798-39-9)

2-Amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol, with the CAS number 1806798-39-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic organic compound characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including amino, hydroxymethyl, and difluoromethyl substituents, makes this molecule a versatile intermediate in the synthesis of various bioactive molecules.

The structure of 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol exhibits unique chemical properties that contribute to its potential applications in drug discovery. The amino groups at the 2nd and 3rd positions enhance its reactivity, allowing for further functionalization through various chemical transformations. The hydroxymethyl group at the 4th position provides an additional site for derivatization, while the difluoromethyl group at the 6th position introduces electron-withdrawing effects, influencing the overall electronic distribution and reactivity of the molecule.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The synthesis of 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol has been optimized to ensure high yield and purity, making it a valuable building block for further chemical modifications.

One of the most compelling aspects of this compound is its role as a precursor in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced pharmacological properties. For instance, the combination of amino and hydroxymethyl groups allows for the formation of stable complexes with biological targets, improving binding affinity and efficacy. The difluoromethyl group, in particular, has been shown to modulate metabolic stability and bioavailability, key factors in drug development.

Recent studies have highlighted the pharmacological potential of 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol in addressing unmet medical needs. Researchers have demonstrated its ability to interact with specific enzymes and receptors involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases associated with cancer cell proliferation. Additionally, modifications to the hydroxymethyl group have led to compounds with anti-inflammatory properties, making them relevant for treating chronic inflammatory conditions.

The chemical synthesis of 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high regioselectivity and stereoselectivity. These techniques ensure that the final product is free from impurities and suitable for further biological evaluation.

In addition to its pharmaceutical applications, this compound has also been explored in material science and agrochemical research. Its unique structural motifs make it a valuable candidate for designing novel materials with specific electronic and optical properties. Furthermore, derivatives of this molecule have shown potential as intermediates in the synthesis of agrochemicals that enhance crop protection and yield improvement.

The biological evaluation of 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol has revealed several interesting findings. In vitro studies have demonstrated its interaction with various biological targets, including enzymes and receptors implicated in human health and disease. These interactions provide insights into its mechanism of action and highlight its therapeutic potential. Preclinical studies are ongoing to assess its safety profile and efficacy in animal models.

One notable aspect of this compound is its role in drug discovery pipelines. Pharmaceutical companies are increasingly incorporating pyridine derivatives into their libraries due to their proven efficacy and structural diversity. The synthetic accessibility of 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol makes it an attractive candidate for medicinal chemists seeking new leads for drug development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple domains. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with improved pharmacological properties. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic solutions.

In conclusion, 2-amino-3-(aminomethyl)-6-(difluoromethyl)pyridine-4-methanol (CAS No. 1806798-39-9) represents a significant advancement in pharmaceutical chemistry. Its unique structure, reactivity, and biological potential make it a valuable tool for drug discovery and material science applications. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in addressing global health challenges.